![molecular formula C18H21N3O3 B252259 6-Methyl-N-[2-(2-p-tolyloxy-acetylamino)-ethyl]-nicotinamide](/img/structure/B252259.png)
6-Methyl-N-[2-(2-p-tolyloxy-acetylamino)-ethyl]-nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Methyl-N-[2-(2-p-tolyloxy-acetylamino)-ethyl]-nicotinamide, also known as MTAE-NAM, is a synthetic compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has shown promising results in various applications.
Mechanism of Action
6-Methyl-N-[2-(2-p-tolyloxy-acetylamino)-ethyl]-nicotinamide selectively inhibits the activity of NAD+ consuming enzymes, such as poly (ADP-ribose) polymerase (PARP) and sirtuins. This inhibition leads to an increase in cellular NAD+ levels, which has been shown to have various physiological and biochemical effects.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase cellular NAD+ levels, which has been linked to improved mitochondrial function, increased energy production, and improved glucose metabolism. This compound has also been shown to improve insulin sensitivity, which has potential implications for the treatment of type 2 diabetes.
Advantages and Limitations for Lab Experiments
6-Methyl-N-[2-(2-p-tolyloxy-acetylamino)-ethyl]-nicotinamide has several advantages for lab experiments. It is a highly selective inhibitor of NAD+ consuming enzymes, which makes it a useful tool compound for studying the role of NAD+ in cellular metabolism. However, there are also limitations to using this compound. It can be expensive to synthesize, and its effects can be influenced by various factors, such as cell type and experimental conditions.
Future Directions
There are several future directions for the study of 6-Methyl-N-[2-(2-p-tolyloxy-acetylamino)-ethyl]-nicotinamide. One potential direction is the development of more potent and selective inhibitors of NAD+ consuming enzymes. Another direction is the study of the effects of this compound in animal models, which could provide insight into its potential therapeutic applications. Additionally, the role of NAD+ in aging and age-related diseases is an area of active research, and this compound could be a useful tool compound in this field.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research applications. It selectively inhibits the activity of NAD+ consuming enzymes, which has led to a better understanding of the role of NAD+ in cellular metabolism. This compound has various biochemical and physiological effects, and it has potential implications for the treatment of type 2 diabetes. While there are limitations to using this compound, there are also several future directions for its study, which could provide valuable insights into its potential therapeutic applications.
Synthesis Methods
6-Methyl-N-[2-(2-p-tolyloxy-acetylamino)-ethyl]-nicotinamide is a synthetic compound that can be synthesized using various methods. The most common method involves the reaction of 6-methyl-nicotinamide with 2-(2-p-tolyloxy-acetylamino)-ethylamine in the presence of a catalyst. The reaction takes place under mild conditions and yields a pure product.
Scientific Research Applications
6-Methyl-N-[2-(2-p-tolyloxy-acetylamino)-ethyl]-nicotinamide has shown promising results in various scientific research applications. It has been used as a tool compound to study the physiological and biochemical effects of nicotinamide adenine dinucleotide (NAD+). NAD+ is a coenzyme that plays a crucial role in cellular metabolism and energy production. This compound has been shown to selectively inhibit the activity of NAD+ consuming enzymes, which has led to a better understanding of the role of NAD+ in cellular metabolism.
Properties
Molecular Formula |
C18H21N3O3 |
---|---|
Molecular Weight |
327.4 g/mol |
IUPAC Name |
6-methyl-N-[2-[[2-(4-methylphenoxy)acetyl]amino]ethyl]pyridine-3-carboxamide |
InChI |
InChI=1S/C18H21N3O3/c1-13-3-7-16(8-4-13)24-12-17(22)19-9-10-20-18(23)15-6-5-14(2)21-11-15/h3-8,11H,9-10,12H2,1-2H3,(H,19,22)(H,20,23) |
InChI Key |
HABFKPVOXBLXQS-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC(=O)NCCNC(=O)C2=CN=C(C=C2)C |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NCCNC(=O)C2=CN=C(C=C2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.